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Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isopropyl 2-methoxyacetate, a versatile ester, is gaining traction in various research and

industrial applications. This technical guide provides an in-depth overview of its chemical

properties, synthesis, and notable research applications, with a particular focus on its role as

an efficient acylating agent in biocatalytic processes for the synthesis of chiral amines. This

document is intended to serve as a comprehensive resource for researchers and professionals

in organic synthesis, drug discovery, and materials science, offering detailed experimental

protocols, quantitative data, and visual representations of key processes.

Chemical and Physical Properties
Isopropyl 2-methoxyacetate is a colorless to pale yellow liquid with a characteristically fruity

odor.[1] It is an organic compound classified as an ester.[1] Its solubility in organic solvents and

low solubility in water are typical for esters of its class.[1] A summary of its key physicochemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of Isopropyl 2-methoxyacetate
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Property Value Reference(s)

Molecular Formula C₆H₁₂O₃ [2][3]

Molecular Weight 132.16 g/mol [2][3]

CAS Number 17640-21-0 [4]

Boiling Point 160.0 ± 13.0 °C (Predicted) [5]

Density 0.959 ± 0.06 g/cm³ (Predicted) [5]

Topological Polar Surface Area 35.5 Å² [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 4 [2]

Storage Temperature 2-8°C [6]

Synthesis of Isopropyl 2-methoxyacetate
A common and efficient method for the synthesis of Isopropyl 2-methoxyacetate involves a

two-step process, as detailed in U.S. Patent US06143920.[7] The first step is the formation of

methyl methoxyacetate, followed by a transesterification reaction with isopropanol.[7]

Synthesis Workflow
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Step 1: Formation of Methyl Methoxyacetate

Step 2: Transesterification Purification

Methyl Chloroacetate Reaction at <= 65°C

Sodium Methoxide Solution (30%)

Methyl Methoxyacetate

Heating under RefluxIsopropanol Methanol Removal Isopropyl 2-methoxyacetate Concentration (Rotary Evaporator) Fractional Distillation Final Product (>99% Purity)
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Reaction Setup

Kinetic Resolution

Monitoring and Analysis Products

Racemic Amine (e.g., (±)-1-phenylethylamine)

Reaction Vessel (e.g., Shake Flask)

Isopropyl 2-methoxyacetate (Acylating Agent) Immobilized Lipase (e.g., CaLB) Solvent

Incubation with Shaking at Controlled Temperature

Enantioselective Acylation of one Enantiomer

Aliquots taken at Time Intervals Unreacted (S)-Amine (R)-Amide

Analysis (e.g., GC/HPLC) to determine Conversion and Enantiomeric Excess
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd
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